Cas no 1261675-33-5 (3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol)

• Product Name: 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol
• CAS No: 1261675-33-5
• MF: C₁₂H₅F₆NO
• MW: 293.164623975754
• CID: 4925016
• Update Time: 2025-05-24

3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H5F6NO/c13-5-2-1-4(3-20)19-12(5)6-7(14)9(16)11(18)10(17)8(6)15/h1-2,20H,3H2
• InChI Key： RKKUKUUJPRXYCD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=C(CO)N=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol

3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol (CAS No 1261675-33-5): A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol (CAS No 1261675-33-5) has emerged as a significant molecule with diverse applications and intriguing chemical properties. This compound, characterized by its unique structure and functional groups, has garnered attention from researchers across various disciplines, including materials science, pharmacology, and organic synthesis. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol is a testament to the elegance of organic chemistry. The pyridine ring serves as the central framework, with a fluorine atom at position 3 and a perfluorophenyl group at position 2. The hydroxymethyl group (-CH₂OH) at position 6 introduces hydrophilic properties to the molecule, making it versatile for various chemical reactions. The presence of multiple fluorine atoms in the perfluorophenyl group not only enhances the molecule's stability but also imparts unique electronic properties that are highly desirable in many applications.

Recent studies have focused on the synthesis of 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol, exploring novel routes that improve yield and efficiency. One such method involves a palladium-catalyzed coupling reaction between a perfluorophenyl boronic acid and a pyridine derivative containing a hydroxymethyl group. This approach not only simplifies the synthesis process but also opens avenues for functionalizing the molecule further. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The applications of 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol are vast and continue to expand with ongoing research. In materials science, this compound has been utilized as a precursor for synthesizing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes makes it an attractive candidate for applications in catalysis and sensor technology.

In pharmacology, 3-Fluoro-2-(perfluorophenyl)pyridine-6-methanol has shown promise as a lead compound for drug discovery efforts targeting various diseases. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry research.

One of the most exciting developments in recent years is the exploration of 3-fluoro substituent effects on the electronic properties of pyridine derivatives. Studies have demonstrated that the fluorine atom at position 3 significantly alters the molecule's reactivity and selectivity in various chemical reactions.

The perfluorophenyl group attached to position 2 introduces additional complexity to the molecule's behavior in different solvents and reaction conditions. This group not only enhances thermal stability but also contributes to the molecule's ability to participate in supramolecular interactions.

Recent research has also highlighted the importance of stereochemistry in pyridine derivatives like 3-fluoro-substituted pyridines. The configuration of substituents around the pyridine ring can significantly influence both physical properties and reactivity.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3-fluoro-substituted pyridines, including CAS No 1261675-33-5. These studies are crucial for ensuring that such compounds can be safely used in industrial and pharmaceutical applications without posing risks to ecosystems or human health.

The hydroxymethyl group at position 6 introduces hydrophilic properties that make this compound suitable for applications requiring both lipophilic and hydrophilic interactions. This duality is particularly advantageous in drug delivery systems where molecules must navigate through both lipid-rich and aqueous environments.

Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling have been employed to gain deeper insights into the molecular structure and behavior of CAS No 1261675-33-5.

Computational studies have provided valuable insights into how substituent effects influence electronic transitions within the pyridine ring system, which is critical for understanding photophysical properties relevant to optoelectronic applications.

In summary, CAS No 1261675-33-5, or 3-fluoro-substituted pyridines, represents a fascinating class of compounds with immense potential across multiple fields. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing modern chemistry is likely to grow even further.